An In-depth Technical Guide to Butyl Butyryllactate for Researchers and Drug Development Professionals
An In-depth Technical Guide to Butyl Butyryllactate for Researchers and Drug Development Professionals
Introduction
Butyl butyryllactate (CAS No. 7492-70-8) is a fascinating diester that has garnered significant interest across various scientific disciplines. To the flavor and fragrance chemist, it is a versatile ingredient imparting creamy, buttery, and fruity notes.[1][2] For the cosmetic scientist, it serves as an effective emollient and skin-conditioning agent.[3] In the realm of industrial chemistry, it finds application as a green solvent in coatings and adhesives.[4] For the pharmaceutical researcher and drug development professional, its structural relationship to butyrate—a short-chain fatty acid with a plethora of biological activities—presents intriguing possibilities. This guide provides a comprehensive technical overview of Butyl butyryllactate, from its fundamental chemical identity and synthesis to its analytical characterization, applications, and safety profile, with a particular focus on insights relevant to the scientific research and development community.
Chemical Identity and Physicochemical Properties
Initially, it is crucial to address a point of potential confusion in the literature. Butyl butyryllactate is correctly identified by CAS number 7492-70-8 and the molecular formula C₁₁H₂₀O₄ .[5][6] An alternative CAS number, 759-96-0, corresponds to a different compound with the molecular formula C₁₀H₁₈O₄.[7] This guide will focus exclusively on the former, correctly identified Butyl butyryllactate.
Butyl butyryllactate is systematically named (1-butoxy-1-oxopropan-2-yl) butanoate.[5] It is a diester formed from the formal condensation of the carboxy group of 2-(butanoyloxy)propanoic acid with butan-1-ol.[8]
Below is a diagram illustrating the chemical structure of Butyl butyryllactate.
Caption: Chemical structure of Butyl butyryllactate.
A summary of its key physicochemical properties is presented in the table below.
| Property | Value | Reference(s) |
| CAS Number | 7492-70-8 | [5][6] |
| Molecular Formula | C₁₁H₂₀O₄ | [5][6] |
| Molecular Weight | 216.27 g/mol | [5][6] |
| Appearance | Colorless to pale yellow liquid | [8][] |
| Odor | Mild, buttery, creamy, fruity | [1][2] |
| Boiling Point | 90 °C at 2 mmHg | [8] |
| Density | 0.972 g/mL at 25 °C | [8] |
| Refractive Index | n20/D 1.415 - 1.425 | [8] |
| Solubility | Slightly soluble in water; soluble in alcohol and oils | [8][] |
Synthesis of Butyl Butyryllactate
The synthesis of Butyl butyryllactate is typically achieved through a multi-step esterification process. A common industrial approach involves the sequential esterification of lactic acid, first with a butyrylating agent, followed by esterification with butanol.[3]
The following diagram illustrates a representative synthetic workflow.
Caption: A two-step synthesis workflow for Butyl butyryllactate.
Experimental Protocol:
The following is a detailed, step-by-step methodology for the synthesis of Butyl butyryllactate, based on established industrial practices.[1][]
Step 1: Synthesis of Butyl Lactate
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Reaction Setup: In a 1000 mL four-necked flask equipped with a mechanical stirrer, thermometer, and a distillation setup for water removal, charge 267.8 g of n-butanol and 227.6 g of lactic acid.[1][]
-
Catalysis: Carefully add 4.0 g of concentrated sulfuric acid to the reaction mixture while stirring.[1][]
-
Esterification: Heat the mixture to 100 °C and maintain this temperature for 2 hours.[1][]
-
Water Removal: Apply a vacuum to the system to facilitate the removal of water, maintaining an internal temperature of approximately 90 °C for 2 hours.[1][]
-
Workup: After cooling the reaction mixture to below 30 °C, neutralize the sulfuric acid by adding 5.0 g of solid potassium carbonate and stirring for 15 minutes.[]
-
Purification: Filter the mixture and purify the resulting butyl lactate by fractional distillation.[]
Step 2: Synthesis of Butyl Butyryllactate
-
Reaction Setup: In a suitable reactor, charge the purified butyl lactate (262.2 g) and 1.2 g of concentrated sulfuric acid.[]
-
Butyrylation: Maintain the temperature of the mixture between 35-40 °C and slowly add 265.0 g of butyric anhydride dropwise.[]
-
Purification: The final product, Butyl butyryllactate, is purified by fractional distillation.[]
This two-step process, with the innovative use of butyric anhydride in the second step, is designed to be atom-economical as the byproduct, butyric acid, can be recovered and reused.[1]
Analytical Characterization
For researchers and those in quality control, accurate analytical characterization of Butyl butyryllactate is paramount. The primary techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is an essential tool for assessing the purity of Butyl butyryllactate and for its identification in complex mixtures.
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Expected Retention Time: The retention time will vary depending on the GC column and temperature program used.
-
Mass Spectrum: The electron ionization (EI) mass spectrum of Butyl butyryllactate exhibits a characteristic fragmentation pattern. The molecular ion peak (M+) at m/z 216 is often weak or absent. Key fragment ions include:
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information about the Butyl butyryllactate molecule.
-
¹H NMR: The proton NMR spectrum will show distinct signals for the different proton environments in the molecule. Key expected signals include:
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A triplet corresponding to the terminal methyl group of the butyl chain.
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Multiplets for the methylene groups of the butyl chain.
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A triplet for the methylene group adjacent to the ester oxygen of the butyl group.
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A quartet for the methine proton of the lactate moiety.
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A doublet for the methyl group of the lactate moiety.
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A triplet for the terminal methyl group of the butyryl chain.
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A multiplet for the methylene group of the butyryl chain.
-
A triplet for the methylene group adjacent to the carbonyl group of the butyryl chain.
-
-
¹³C NMR: The carbon NMR spectrum will show 11 distinct signals corresponding to the 11 carbon atoms in the molecule. The carbonyl carbons of the ester groups will appear downfield, typically in the range of 170-175 ppm. The carbon attached to the ester oxygen will also be in a characteristic downfield region. The remaining aliphatic carbons will appear at higher field strengths. A reference spectrum for Butyl butyryllactate is available in the PubChem database.[5]
Applications in Research and Development
The unique chemical structure of Butyl butyryllactate makes it a molecule of interest for various research and development applications.
-
Flavor and Fragrance Chemistry: It is widely used to create buttery, creamy, and fruity notes in a variety of food and cosmetic products.[1][2] Its stability and blending characteristics make it a valuable component in complex flavor and fragrance formulations.
-
Cosmetic and Personal Care Formulations: As an emollient, it contributes to the smooth texture and spreadability of creams and lotions.[3] Its low volatility and pleasant odor are also advantageous in these applications.
-
Green Chemistry and Solvent Replacement: With increasing emphasis on sustainable chemistry, Butyl butyryllactate is being explored as a bio-based, low-toxicity solvent alternative to petroleum-derived solvents in coatings and adhesives.[4]
-
Drug Delivery and Pharmaceutical Sciences: The ester linkages in Butyl butyryllactate are susceptible to hydrolysis by esterases present in the body. This raises the possibility of its use as a prodrug to deliver butyric acid and lactic acid. Butyric acid, in particular, has been the subject of extensive research for its potential therapeutic effects, including its role as a histone deacetylase (HDAC) inhibitor and its anti-inflammatory and anti-cancer properties.[4][10][11] The controlled release of butyrate from a more palatable and stable precursor like Butyl butyryllactate could be a promising strategy in drug development.
Safety and Toxicological Profile
A thorough understanding of the safety and toxicological profile of Butyl butyryllactate is essential for its responsible use in any application.
The Research Institute for Fragrance Materials (RIFM) has conducted a comprehensive safety assessment of Butyl butyryllactate for its use as a fragrance ingredient.[12] The key findings from this assessment and other available data are summarized below:
-
Genotoxicity: Butyl butyryllactate was found to be non-mutagenic in the Ames test and non-clastogenic in an in vitro micronucleus test.[12]
-
Skin Sensitization: Based on available data, Butyl butyryllactate is not considered to be a skin sensitizer.[12]
-
Photoirritation/Photoallergenicity: It is not expected to be photoirritating or photoallergenic.[12]
-
Repeated Dose Toxicity: While no specific repeated dose toxicity studies on Butyl butyryllactate were identified, the systemic exposure from its use in fragrances is below the Threshold of Toxicological Concern (TTC) for a Cramer Class I material.[12]
-
Reproductive Toxicity: Similarly, the systemic exposure is below the TTC for reproductive toxicity for a Cramer Class I material.[12]
-
Inhalation Toxicity: The exposure from inhalation is also below the TTC for local respiratory effects.[12]
It is important to note that while Butyl butyryllactate itself has a favorable safety profile for its current applications, its potential metabolites, butyric acid and lactic acid, have their own biological activities. The pharmacological and toxicological effects of these metabolites would need to be considered in any new application, particularly in the pharmaceutical field.
Metabolism and Potential Pharmacological Relevance
Upon absorption, Butyl butyryllactate is expected to be hydrolyzed by esterases into its constituent molecules: n-butanol, butyric acid, and lactic acid. The metabolic fate of n-butanol and lactic acid is well-established.
The potential pharmacological effects of Butyl butyryllactate are likely to be primarily mediated by the released butyrate. Butyrate is a short-chain fatty acid that serves as a primary energy source for colonocytes and has a wide range of biological effects, including:
-
Anti-inflammatory properties: Butyrate can modulate immune responses and reduce inflammation.[4][10]
-
Epigenetic regulation: As a histone deacetylase (HDAC) inhibitor, butyrate can influence gene expression.[4]
-
Gut health: It plays a crucial role in maintaining intestinal barrier function and a healthy gut microbiome.[13][14]
-
Metabolic regulation: Butyrate has been shown to influence glucose and lipid metabolism.[10][15]
The potential to deliver butyrate systemically through a prodrug like Butyl butyryllactate could have therapeutic implications for a variety of conditions, including inflammatory bowel disease, metabolic disorders, and certain types of cancer.[11][16] However, further research is needed to investigate the pharmacokinetics and efficacy of Butyl butyryllactate as a butyrate prodrug.
Conclusion
Butyl butyryllactate is a molecule with a diverse range of applications, from enhancing the sensory experience of consumer products to its potential as a green solvent and a prodrug. For researchers and drug development professionals, a thorough understanding of its chemical properties, synthesis, and biological activity is crucial. This guide has provided a comprehensive overview of the current state of knowledge on Butyl butyryllactate, highlighting its potential for further scientific exploration and innovation.
References
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PubChem. (n.d.). Butyl Butyryllactate. National Center for Biotechnology Information. Retrieved from [Link]
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Curtis, T. (2021). Flavor Bites: Butyl Butyryllactate. Perfumer & Flavorist. Retrieved from [Link]
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- Liu, H., Wang, J., He, T., Becker, S., Zhang, G., Li, D., & Galla, H. J. (2018). Butyrate: a double-edged sword for health?. Journal of agricultural and food chemistry, 66(12), 3115-3122.
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ECHA. (n.d.). Butyl O-butyryllactate. European Chemicals Agency. Retrieved from [Link]
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YouTube. (2015, February 25). Molecular effects of Butyrate [Video]. Armando Hasudungan. Retrieved from [Link]
- Li, Z., Yi, C. X., & Katiraei, S. (2020). Metabolic Responses to Butyrate Supplementation in LF- and HF-Fed Mice Are Cohort-Dependent and Associated with Changes in Composition and Function of the Gut Microbiota. Nutrients, 12(11), 3499.
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